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Compound of Interest

Compound Name: 17:0-18:1 PE-d5

Cat. No.: B12406460

Get Quote

An In-Depth Technical Guide to 1-Heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-

d5 (17:0-18:1 PE-d5)

This technical guide provides a comprehensive overview of the analytical characterization and

biological significance of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5

(17:0-18:1 PE-d5). Designed for researchers, scientists, and drug development professionals,

this document outlines the physicochemical properties, analytical methodologies, and key

cellular pathways associated with this deuterated phosphatidylethanolamine standard.

Physicochemical Properties
The fundamental characteristics of 17:0-18:1 PE-d5 are summarized in the table below. These

properties are essential for its application as an internal standard in mass spectrometry-based

lipidomics.
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Property Value

Chemical Name
1-heptadecanoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-d5

Synonyms 17:0-18:1 PE-d5

Molecular Formula C42H77D5NO8P

Molecular Weight 769.13 g/mol

Physical State Solid

Purity ≥99%

Storage -20°C

Analytical Specifications
A certificate of analysis for a high-purity standard like 17:0-18:1 PE-d5 would typically include

the following specifications, ensuring its suitability for quantitative applications.

Parameter Specification Method

Purity ≥99%
High-Performance Liquid

Chromatography (HPLC)

Identity Conforms to structure

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

Concentration
Provided as a stock solution

(e.g., 1 mg/mL in chloroform)

Gravimetric analysis with

confirmation by HPLC-MS

Deuterium Incorporation ≥98% Mass Spectrometry

Experimental Protocols
The accurate quantification of phosphatidylethanolamines in biological samples is commonly

achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] 17:0-18:1
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PE-d5 serves as an ideal internal standard for this purpose due to its structural similarity to

endogenous PE species and its distinct mass.

Protocol: Quantification of Phosphatidylethanolamine
by HPLC-MS/MS
1. Sample Preparation (Lipid Extraction):

Biological samples (e.g., plasma, cell lysates) are homogenized.

Lipids are extracted using a solvent system such as chloroform:methanol (2:1, v/v).

The organic phase, containing the lipids, is collected and dried under a stream of nitrogen.

The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol) for LC-MS/MS

analysis.

2. HPLC Separation:

Column: A C18 reversed-phase column is typically used for separating lipid species based

on their acyl chain length and degree of unsaturation.[2]

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.[2]

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium acetate.[2]

Gradient Elution: A gradient from a lower to a higher concentration of mobile phase B is

employed to elute the different lipid classes.

Flow Rate: 0.5 mL/min.[2]

Column Temperature: 50°C.[2]

3. Mass Spectrometry Detection:

Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is

used.[2] The negative ion mode is often preferred for providing structural information about

the acyl chains.[3]
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Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for the analyte and the internal standard. For 17:0-18:1 PE-d5, the precursor ion

would be its molecular mass, and the product ions would correspond to fragments of the

molecule.

Data Analysis: The peak area of the endogenous PE species is normalized to the peak area

of the 17:0-18:1 PE-d5 internal standard to correct for variations in sample preparation and

instrument response.

Cellular Functions and Signaling Pathways
Phosphatidylethanolamine (PE) is the second most abundant phospholipid in mammalian cells,

playing crucial roles in membrane structure and cellular processes.[4] It is a key component of

the inner leaflet of the plasma membrane and is particularly enriched in the inner mitochondrial

membrane.[4] PE is involved in membrane fusion, protein folding, and serves as a precursor for

the synthesis of other lipids and signaling molecules.[5][6]

Biosynthesis of Phosphatidylethanolamine
There are two primary pathways for PE biosynthesis in eukaryotic cells: the CDP-ethanolamine

(Kennedy) pathway and the phosphatidylserine decarboxylase pathway.[7]

1. The CDP-Ethanolamine (Kennedy) Pathway: This pathway primarily occurs in the

endoplasmic reticulum and involves three enzymatic steps to synthesize PE from ethanolamine

and diacylglycerol.[7]
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The CDP-Ethanolamine (Kennedy) Pathway for PE Synthesis.

2. The Phosphatidylserine Decarboxylase Pathway: This pathway is located in the

mitochondria and synthesizes PE from phosphatidylserine (PS). PS is synthesized in the

endoplasmic reticulum and transported to the mitochondria.[7]
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The Phosphatidylserine Decarboxylase Pathway for PE Synthesis.

Example Analytical Workflow
The following diagram illustrates a typical workflow for a lipidomics experiment using a

deuterated internal standard like 17:0-18:1 PE-d5.
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A typical workflow for quantitative lipidomics analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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